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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclonite, also known as RDX (Research Department Explosive or Royal Demolition

eXplosive), is a powerful and brisant high explosive widely used in military and industrial

applications. The detonation velocity is a critical performance parameter of any explosive, as it

is directly related to its detonation pressure and overall effectiveness. Accurate measurement

of the detonation velocity is essential for the characterization, quality control, and performance

evaluation of RDX-based formulations.

This document provides detailed application notes and experimental protocols for three

common methods used to measure the detonation velocity of cyclonite: the D'Autriche

method, electronic timing methods (ionization and fiber optic probes), and high-speed

photography. These protocols are intended to provide researchers and scientists with the

necessary information to conduct these experiments safely and effectively.

Safety Protocols
Extreme caution must be exercised when handling and testing cyclonite. A thorough

understanding of its properties and adherence to strict safety protocols are paramount.

Personal Protective Equipment (PPE):
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Flame-resistant lab coat or coveralls.

Safety glasses with side shields or safety goggles.

Face shield.

Chemical-resistant gloves (nitrile or neoprene).[1]

Conductive footwear to prevent static electricity buildup.[1]

Handling and Storage:

Cyclonite should be handled in a designated and properly ventilated area, away from

heat, sparks, open flames, and sources of friction or impact.

All equipment used for handling must be properly grounded to prevent electrostatic

discharge.

Use non-sparking tools.

Store RDX in approved magazines, in sealed, non-reactive containers. It should be kept

wetted with water (typically >15% humidity) to reduce its sensitivity.

Avoid contact with incompatible materials such as strong acids, alkalis, and oxidizing

agents.

Limit the amount of RDX handled at any one time to the minimum required for the

experiment.

Experimental Procedures:

All experiments must be conducted in a certified and appropriately rated blast-proof

chamber or a designated remote test site.

Ensure all non-essential personnel are cleared from the test area to a safe distance before

detonation.

Use a remote firing system from a protected location.
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In case of a misfire, a mandatory waiting period (typically at least 30 minutes) must be

observed before approaching the experimental setup.[2]

Waste Disposal:

All explosive waste, including contaminated materials, must be disposed of according to

established institutional, local, and national regulations for hazardous materials.

Do not dispose of RDX in standard laboratory waste streams.

Experimental Methodologies
D'Autriche Method
The D'Autriche method is a classic and relatively simple technique for measuring detonation

velocity.[3][4][5] It compares the detonation velocity of the test explosive to that of a detonating

cord with a known and calibrated detonation velocity.

Experimental Protocol:

Materials and Equipment:

Cyclonite sample of a known length and diameter.

Detonating cord with a precisely known detonation velocity (VOD_cord).

A lead or soft metal witness plate.

A detonator.

Measuring tape or calipers.

Marking pen.

Procedure:

1. Prepare a uniform, cylindrical charge of the RDX sample.
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2. Mark two points, A and B, on the RDX charge at a known distance 'd' apart. A distance of

at least 100 mm from the initiation point is recommended to ensure a stable detonation is

measured.[6]

3. Take a length of the detonating cord and mark its center point, C.

4. Lay the detonating cord on the witness plate and mark the position of C on the plate.

5. Insert the two ends of the detonating cord into the RDX charge at points A and B.

6. Initiate the RDX charge at one end.

7. The detonation wave in the RDX will initiate the two ends of the detonating cord at

different times.

8. Two detonation waves will travel towards each other within the detonating cord and collide

at a point, M, leaving a distinct mark on the witness plate.

9. Carefully recover the witness plate and measure the distance 'x' between the center mark

C and the collision mark M.

Data Analysis: The detonation velocity of the RDX sample (VOD_RDX) can be calculated

using the following formula:

VOD_RDX = (d * VOD_cord) / (2 * x)

Where:

d = distance between points A and B on the RDX charge.

VOD_cord = known detonation velocity of the detonating cord.

x = distance from the center of the cord to the collision point on the witness plate.

Electronic Timing Methods
Electronic timing methods utilize probes placed at known distances along the explosive charge

to measure the time-of-arrival of the detonation wave.[3] From the time difference and the
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distance between the probes, the detonation velocity can be calculated.

Ionization probes are simple electrical switches that are closed by the conductive, ionized

gases in the detonation front.

Experimental Protocol:

Materials and Equipment:

Cyclonite sample.

Multiple ionization probes (e.g., made from semi-rigid coaxial cable).[7]

A high-speed digital oscilloscope (e.g., >1 GHz bandwidth).[8]

A power supply to bias the probes.

Coaxial cables for signal transmission.

A detonator and firing system.

Procedure:

1. Prepare the RDX charge, typically in a cylindrical form.

2. Drill small, precisely located holes along the length of the charge for probe insertion.

3. Measure the exact distance between each probe.

4. Insert the ionization probes into the prepared holes.

5. Connect each probe to a channel on the oscilloscope.

6. Bias the probes with a suitable voltage.

7. Set up the oscilloscope to trigger on the signal from the first probe. Set the timebase to

capture the expected time-of-flight between the probes and the voltage scale to clearly

observe the signal from the probes.
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8. Evacuate the test area and detonate the charge remotely.

9. Record the oscilloscope trace, which will show a series of voltage drops or pulses

corresponding to the detonation wave reaching each probe.

Data Analysis:

1. From the recorded waveform, determine the precise time of arrival of the detonation front

at each probe.

2. Calculate the time interval (Δt) between the signals from adjacent probes.

3. The detonation velocity between two probes is calculated as:

VOD = Distance / Δt

4. Average the velocities calculated for each segment to obtain the mean detonation velocity.

Fiber optic probes detect the intense light emitted from the detonation front.

Experimental Protocol:

Materials and Equipment:

Cyclonite sample.

Multiple optical fiber probes.

High-speed photodetectors or a streak camera.[9]

A high-speed digital oscilloscope.

Optical cables.

A detonator and firing system.

Procedure:

1. Prepare the RDX charge.
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2. Insert the optical fiber probes at precisely measured intervals along the charge.

3. Connect the other end of each optical fiber to a photodetector.

4. Connect the output of each photodetector to a channel on the oscilloscope.

5. Set the oscilloscope to trigger on the signal from the first probe, with appropriate time and

voltage scales.

6. Evacuate the test area and detonate the charge remotely.

7. The oscilloscope will record a series of light pulses as the detonation front passes each

fiber optic probe.

Data Analysis: The data analysis is similar to that for ionization probes. The time difference

between the light pulses from adjacent probes is used to calculate the detonation velocity for

each segment.

High-Speed Photography
High-speed photography provides a visual record of the detonation event, from which the

detonation velocity can be determined by tracking the position of the detonation front over time.

Experimental Protocol:

Materials and Equipment:

Cyclonite sample, often in a transparent confinement tube to allow for visualization.

An ultra-high-speed digital camera (framing rates of 100,000 to over 1,000,000 fps are

common).[10]

A robust, blast-shielded enclosure for the camera.

Appropriate lighting if the self-luminescence of the detonation is insufficient, though for

RDX it is typically very bright.

A fiducial marker of known length placed in the field of view for scaling.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b1669417?utm_src=pdf-body
https://www.phantomcamera.fr/-/media/project/ameteksxa/visionresearch/documents/whitepapers/english/web/wwpexplosives.pdf?la=fr-fr&revision=66cd591a-3985-4b69-8383-49d3b9f45025&hash=D83A3867EEDD0597D58CB16606F89DEB
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A detonator and a synchronized firing system.

Procedure:

1. Set up the RDX charge in the field of view of the high-speed camera.

2. Place the fiducial marker parallel to the charge.

3. Configure the camera settings:

Framing Rate: Sufficiently high to capture multiple frames of the detonation front

progressing along the charge. For a detonation velocity of ~8500 m/s and a 10 cm

charge, a framing rate of at least 1,000,000 fps is recommended.

Exposure Time: As short as possible to minimize motion blur.

Resolution: As high as the framing rate allows.

4. Synchronize the camera's trigger with the firing system to ensure the recording starts just

before detonation.

5. Evacuate the test area and detonate the charge remotely.

6. Record the high-speed video sequence.

Data Analysis:

1. From the recorded video, analyze the sequence of images frame by frame.

2. In each frame, identify the leading edge of the detonation front.

3. Using the fiducial marker for scale, measure the position of the detonation front in each

frame.

4. Plot the position of the detonation front as a function of time (frame number multiplied by

the inter-frame time).

5. The detonation velocity is the slope of the position-time graph.
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Data Presentation
Quantitative data from detonation velocity experiments should be summarized in a clear and

structured format.

RDX
Formulati
on

Density
(g/cm³)

Confinem
ent

Measure
ment
Method

Detonatio
n Velocity
(m/s)

Standard
Deviation
(m/s)

Referenc
e

RDX/Wax

(95/5)
1.66 None

Fiber Optic

Probes
8224 12 [11]

RDX/Wax/

Graphite
1.70 Steel Tube

Ionization

Probes
8387 - [7]

RDX/Wax/

Graphite
1.72 Steel Tube

Ionization

Probes
8422 - [7]

RDX/TNT

(Compositi

on B)

1.71 None - 7980 - [12]

Pure RDX

(pressed)
1.76 None - 8750 - [12]

RDX/Al/Wa

x (80/15/5)
1.82 None - 8150 - [13]

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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